Deuterated Withaferin A
Description
Deuterated Withaferin A is a labelled analogue of Withaferin A , a compound that originates from the medicinal plant Withania somnifera that is used as an inhibitor of angiogenesis. WIthaferin A also exhibits antitumour activity in vivo.
Scientific Research Applications
1. Cancer Treatment and Prevention
Deuterated Withaferin A, derived from Withania somnifera, shows significant anticancer properties. In various studies, Withaferin A has demonstrated potential in inhibiting tumor growth and inducing apoptosis in cancer cells. For example, it induced apoptosis in human breast cancer cells through the production of reactive oxygen species and activation of Bax/Bak (Hahm et al., 2011). Additionally, Withaferin A inhibited angiogenesis, a critical process in tumor growth and metastasis, in human umbilical vein endothelial cells (Mohan et al., 2004). Furthermore, it targeted the tumor proteasome in anticancer activity, specifically in prostate cancer (Yang et al., 2007).
2. Neuroprotection and Neurodegenerative Diseases
Withaferin A has shown neuroprotective effects in various models. For instance, it alleviated TDP-43 proteinopathy and improved cognitive function in a mouse model of frontotemporal lobar degeneration, suggesting its potential in treating neurodegenerative diseases (Kumar et al., 2020). Additionally, it exhibited protective effects against spinal cord injury in mice by inhibiting apoptosis and inflammation (Yan et al., 2017).
3. Anti-Inflammatory and Immune Modulation
Withaferin A has been studied for its anti-inflammatory properties. It inhibited the expression of cell adhesion molecules in human pulmonary epithelial cells, suggesting its potential in treating inflammatory lung diseases (Oh & Kwon, 2009). Its immune-modulatory effects were also evident in its ability to regulate key signaling pathways, further supporting its therapeutic potential in immune-related disorders.
4. Antioxidant Effects
The antioxidant properties of Withaferin A are significant in its therapeutic applications. It induced the expression of antioxidant genes like heme oxygenase in endothelial cells, showcasing its capacity to enhance cellular defense mechanisms against oxidative stress (Heyninck et al., 2016).
5. Methodological Contributions
In a methodological context, the use of deuterated compounds like Withaferin A is valuable in various research applications. For instance, deuterated dimethyl sulfoxide has been utilized in the trideuteromethylation of heterocycles, illustrating the versatility of deuterated compounds in chemical synthesis and analysis (Caporaso et al., 2016).
properties
Product Name |
Deuterated Withaferin A |
|---|---|
Molecular Formula |
CHO (Unlabelled) |
Molecular Weight |
470.6 |
synonyms |
(4β,5β,6β,22R)-5,6-Epoxy-4,22,27-trihydroxy-1-oxoergosta-2,24-dien-26-oic Acid δ-Lactone; (20S,22R)-5,6β-Epoxy-4β,22,27-trihydroxy-1-oxo-5β-ergosta-_x000B_2,24-dien-26-oic Acid δ-Lactone; NSC 101088; NSC 273757; Withaferine; Withaferine A; |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
